Cas no 287472-24-6 (5-Pyrimidineacetonitrile,a-hydroxy-)

• Product Name: 5-Pyrimidineacetonitrile,a-hydroxy-
• CAS No: 287472-24-6
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 248742
• PubChem ID: 45080110
• Update Time: 2025-04-19

5-Pyrimidineacetonitrile,a-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidineacetonitrile,a-hydroxy-
• 5-Pyrimidineacetonitrile, alpha-hydroxy- (9CI)
• 2-hydroxy-2-pyrimidin-5-ylacetonitrile
• 2-HYDROXY-2-(PYRIMIDIN-5-YL)ACETONITRILE
• FT-0713100
• 287472-24-6

• Inchi： 1S/C6H5N3O/c7-1-6(10)5-2-8-4-9-3-5/h2-4,6,10H
• InChI Key： VPBOBWNUNZTGPY-UHFFFAOYSA-N
• SMILES： OC(C#N)C1=CN=CN=C1

Computed Properties

• Exact Mass: 135.043
• Monoisotopic Mass: 135.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.8A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 344.9±27.0 °C(Predicted)